Cas no 480424-70-2 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate)

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate is a boronic ester derivative widely used as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the dioxaborolane group enhances stability and handling under ambient conditions, while the acetate moiety offers additional reactivity for further functionalization. This compound is valued for its high purity and consistent performance in palladium-catalyzed transformations, making it suitable for pharmaceutical and materials science applications. Its structural features facilitate efficient coupling with aryl halides, enabling the synthesis of complex biaryl structures. Proper storage under inert conditions ensures long-term stability and optimal reactivity.
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate structure
480424-70-2 structure
Product Name:4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
CAS No:480424-70-2
MF:C14H19BO4
MW:262.109264612198
MDL:MFCD03453060
CID:819851
PubChem ID:24880534
Update Time:2025-10-16

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
    • [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] acetate
    • 4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
    • 4-Acetoxyphenylboronic acid, pinacol ester
    • 2-(4-Acetoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • BM048
    • o-AcOC6H4Bpin
    • 4-Acetoxyphenylboronic Acid Pinacol Ester
    • AB15490
    • SCHEMBL311872
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-phenylacetate
    • DTXSID80378830
    • KHBAJCWEQNVCSN-UHFFFAOYSA-N
    • 4-(4,4,5,5-tetramethyl-1,3-dioxaborolan-2-yl)phenyl acetate
    • AKOS015894332
    • SY057168
    • 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYLACETATE
    • AS-2793
    • CS-W000940
    • MFCD03453060
    • T3224
    • (4-ACETOXYPHENYL)BORONIC ACID PINACOL ESTER
    • 4-Acetoxyphenylboronic acid pinacol ester, 97%
    • 4-Acetoxybenzeneboronic acid pinacol ester
    • 480424-70-2
    • AC-33904
    • DB-016033
    • MDL： MFCD03453060
    • Inchi： 1S/C14H19BO4/c1-10(16)17-12-8-6-11(7-9-12)15-18-13(2,3)14(4,5)19-15/h6-9H,1-5H3
    • InChI Key： KHBAJCWEQNVCSN-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(=CC=2)OC(C)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 262.13800
  • Monoisotopic Mass: 262.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 44.8A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.08
  • Melting Point: 64.0 to 68.0 deg-C
  • Boiling Point: 351.9℃ at 760 mmHg
  • Flash Point: 166.6 °C
  • PSA: 44.76000
  • LogP: 1.91110
  • Solubility: Not determined

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate Security Information

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A120024-200mg
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
 480424-70-2 97%
200mg
 ¥29.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A120024-1g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
 480424-70-2 97%
1g
 ¥39.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A120024-5g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
 480424-70-2 97%
5g
 ¥135.90 2023-09-04
TRC
A167705-100mg
4-Acetoxyphenylboronic acid, pinacol ester
 480424-70-2
100mg
 $ 64.00 2023-04-19
TRC
A167705-250mg
4-Acetoxyphenylboronic acid, pinacol ester
 480424-70-2
250mg
 $ 75.00 2023-04-19
TRC
A167705-500mg
4-Acetoxyphenylboronic acid, pinacol ester
 480424-70-2
500mg
 $ 87.00 2023-04-19
TRC
A167705-1g
4-Acetoxyphenylboronic acid, pinacol ester
 480424-70-2
1g
 $ 80.00 2022-06-08
Alichem
A019112276-5g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
 480424-70-2 95%
5g
 $162.00 2023-09-01
Alichem
A019112276-10g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
 480424-70-2 95%
10g
 $245.00 2023-09-01
Alichem
A019112276-25g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
 480424-70-2 95%
25g
 $463.50 2023-09-01

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate Production Method

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate Related Literature

Related Categories

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